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Compound of Interest

Compound Name: Methylcobalamin hydrate

Cat. No.: B15546271

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of
methylcobalamin hydrate in various pharmaceutical formulations. The protocols outlined
below are based on validated analytical techniques, including High-Performance Liquid
Chromatography (HPLC), UV-Visible Spectrophotometry, and Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS).

Introduction

Methylcobalamin, an active form of vitamin B12, is a critical component in various
pharmaceutical products used to treat conditions such as peripheral neuropathy, diabetic
neuropathy, and megaloblastic anemia.[1] Accurate and precise quantification of
methylcobalamin is essential for ensuring the quality, efficacy, and safety of these formulations.
This document outlines validated analytical methods for the determination of methylcobalamin
hydrate.

General Experimental Workflow

The general workflow for the quantification of methylcobalamin hydrate involves sample
preparation followed by instrumental analysis and data processing. A visual representation of
this workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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